Cas no 343945-23-3 (benzyl(thiophen-3-yl)methylamine)

• Product Name: benzyl(thiophen-3-yl)methylamine
• CAS No: 343945-23-3
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 3944985
• Update Time: 2025-11-03

benzyl(thiophen-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(phenylmethyl)-
• benzyl(thiophen-3-yl)methylamine

• Inchi： 1S/C12H13NS/c1-2-4-11(5-3-1)8-13-9-12-6-7-14-10-12/h1-7,10,13H,8-9H2
• InChI Key： HCMNCYAVQIQXPC-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNCC1=CC=CC=C1

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 309.7±22.0 °C(Predicted)
• pka: 8.68±0.20(Predicted)

Additional information on benzyl(thiophen-3-yl)methylamine

Recent Advances in the Study of Benzyl(thiophen-3-yl)methylamine (CAS: 343945-23-3) in Chemical Biology and Pharmaceutical Research

Benzyl(thiophen-3-yl)methylamine (CAS: 343945-23-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and benzylamine moieties, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of benzyl(thiophen-3-yl)methylamine derivatives for enhanced bioactivity. The research team employed a combination of computational modeling and high-throughput screening to identify key structural modifications that improve binding affinity to target receptors. Notably, the introduction of electron-withdrawing groups at specific positions on the thiophene ring was found to significantly enhance the compound's stability and efficacy in vitro.

In another groundbreaking study, researchers investigated the neuroprotective effects of benzyl(thiophen-3-yl)methylamine in models of neurodegenerative diseases. The compound demonstrated potent antioxidant and anti-inflammatory properties, reducing oxidative stress and neuronal apoptosis in cellular and animal models. These findings suggest its potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases, although further clinical validation is required.

The antimicrobial potential of benzyl(thiophen-3-yl)methylamine has also been a focal point of recent research. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity and inhibits essential enzymatic pathways, offering a novel approach to combating antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of benzyl(thiophen-3-yl)methylamine. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed. Ongoing research is exploring novel delivery systems, including nanoparticle-based formulations, to enhance the compound's bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside.

In conclusion, benzyl(thiophen-3-yl)methylamine (CAS: 343945-23-3) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis, mechanistic understanding, and application across diverse disease models underscore its value in modern drug discovery. Future research should prioritize translational studies to fully realize its clinical benefits, paving the way for innovative treatments in neurology, infectious diseases, and beyond.